![molecular formula C10H6F2N2O3 B2407553 4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid CAS No. 1282022-66-5](/img/structure/B2407553.png)
4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid” is a compound that has been reported as a potent and selective inhibitor of histone deacetylase 6 . It is a type of difluoromethyl-1,3,4-oxadiazole (DFMO), a class of compounds that have shown significant potential in medicinal chemistry .
Synthesis Analysis
The synthesis of difluoromethyl-1,3,4-oxadiazoles, including “this compound”, has been a topic of research. A unique series of oxadiazoles were synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoic acid moiety attached to a 1,3,4-oxadiazole ring, which in turn is substituted with a difluoromethyl group .Scientific Research Applications
- X–CF₂H Bond with X = O, N, or S : Traditionally, X–CF₂H bonds were formed by reacting with ClCF₂H. More recently, novel non-ozone-depleting difluorocarbene reagents have enabled X–H insertion .
Synthetic Intermediates and Herbicides
“4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid” serves as a valuable synthetic intermediate. For instance:
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes like histone deacetylase 6 (hdac6) .
Mode of Action
It has been suggested that similar compounds inhibit hdac6, a key enzyme involved in cellular processes .
Biochemical Pathways
Hdac6, a potential target of similar compounds, is involved in various cellular processes, including gene expression, cell cycle progression, and developmental events .
Pharmacokinetics
Benzoic acid, a structurally related compound, is known to be conjugated to glycine in the liver and excreted as hippuric acid .
Result of Action
Inhibition of hdac6 by similar compounds can lead to changes in gene expression and other cellular processes .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, temperature and humidity can affect the stability and efficacy of many compounds . .
Future Directions
The future directions for “4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid” and similar compounds involve further exploration of their potential in medicinal chemistry. The recent advances made in difluoromethylation processes have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry .
properties
IUPAC Name |
4-[5-(difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2N2O3/c11-7(12)9-14-13-8(17-9)5-1-3-6(4-2-5)10(15)16/h1-4,7H,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHNMCIOSDWSVKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(O2)C(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1282022-66-5 |
Source
|
Record name | 4-[5-(difluoromethyl)-1,3,4-oxadiazol-2-yl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.